molecular formula C12H15NO2 B8512874 Cyclobutylcarbamic Acid Benzyl Ester

Cyclobutylcarbamic Acid Benzyl Ester

Cat. No. B8512874
M. Wt: 205.25 g/mol
InChI Key: GFOJYKFOVFNOFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Cyclobutylcarbamic Acid Benzyl Ester is a useful research compound. Its molecular formula is C12H15NO2 and its molecular weight is 205.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality Cyclobutylcarbamic Acid Benzyl Ester suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Cyclobutylcarbamic Acid Benzyl Ester including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

Cyclobutylcarbamic Acid Benzyl Ester

Molecular Formula

C12H15NO2

Molecular Weight

205.25 g/mol

IUPAC Name

benzyl N-cyclobutylcarbamate

InChI

InChI=1S/C12H15NO2/c14-12(13-11-7-4-8-11)15-9-10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H,13,14)

InChI Key

GFOJYKFOVFNOFL-UHFFFAOYSA-N

Canonical SMILES

C1CC(C1)NC(=O)OCC2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Benzyl chloroformate (5.2 mL, 36.4 mmol) was added dropwise to an ice-cold solution of cyclobutylamine (2 g, 28.1 mmol) in dichloromethane (20 mL), with stirring. Triethylamine (4.7 mL, 33.7 mmol) was added dropwise to the ice-cold solution, and once the addition was complete the reaction was allowed to warm to room temperature and stirred for 18 hours. The reaction was washed with saturated sodium bicarbonate solution (×2), dried over sodium sulphate and concentrated under reduced pressure. The residue was purified by column chromatography on silica gel using dichloromethane as eluant to afford the title compound, 3.72 g. 1H NMR (CDCl3, 300 MHz) δ: 1.68 (m, 2H), 1.82 (m, 2H), 2.35 (m, 2H), 4.19 (m, 1H), 4.92 (m, 1H), 5.14 (s, 2H), 7.25-7.39 (m, 5H). MS TSP+ m/z 223.2 [MH]+
Quantity
5.2 mL
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reactant
Reaction Step One
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2 g
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reactant
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20 mL
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4.7 mL
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reactant
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[Compound]
Name
ice
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